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Compound of Interest

Compound Name: Ricolinostat

Cat. No.: B612168

For laboratory professionals engaged in the pioneering fields of cancer research and drug
development, the safe handling of investigational compounds like Ricolinostat is paramount.
This document provides essential, immediate safety and logistical information, including
operational and disposal plans, to ensure the well-being of researchers and the integrity of
experimental outcomes. Ricolinostat, a selective histone deacetylase 6 (HDACSG) inhibitor, is
classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.
[1] Adherence to the following procedural guidance is critical.

Hazard Identification and Classification

Ricolinostat presents several health hazards that necessitate careful handling. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following
classifications for this compound:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation 2A

irritation
Specific Target Organ Toxicity, 3 H335: May cause respiratory
Single Exposure irritation

Source: MedChemExpress
Safety Data Sheet[1]

It is important to note that while one supplier, Cayman Chemical, does not classify the
substance according to GHS, it is a best practice to follow the more stringent safety
precautions outlined by other suppliers to ensure maximum protection.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the most critical line of defense
against exposure to Ricolinostat. The following table summarizes the required and
recommended PPE for handling this compound.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Protective gloves

(Chemotherapy-rated)

Wear two pairs of
chemotherapy gloves tested to
ASTM D6978 standard.[2][3]
The inner glove should be
worn under the gown cuff and
the outer glove over the cuff.[3]
Change gloves every hour or
immediately if they are torn,

punctured, or contaminated.[3]

Eyes/Face

Safety goggles with side-

shields or a face shield

Must be worn to protect

against splashes and aerosols.

[1]14]

Body

Impervious, disposable gown

Gowns should be lint-free,
made of a low-permeability
fabric, have a solid front, long

sleeves, and tight-fitting cuffs.

[1]3]

Respiratory

Suitable respirator (e.g.,

NIOSH-approved respirator)

Required when handling the
powder form of Ricolinostat
outside of a containment
primary engineering control (C-
PEC) or when there is a risk of
aerosolization.[1][2] Use in a
well-ventilated area is

mandatory.[1]

Recommended when working

in an area where hazardous

Feet Shoe covers drugs are handled to prevent
the tracking of contaminants.
[2]
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Safe Handling and Operational Procedures

A systematic approach to handling Ricolinostat, from receipt to disposal, is essential to
minimize exposure risk. The following workflow diagram outlines the key steps.

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of Ricolinostat.

Experimental Protocol: Step-by-Step Guidance
e Preparation:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).[1]

[¢]

Work should be conducted in a designated area, preferably within a certified chemical
fume hood or a Containment Primary Engineering Control (C-PEC) to minimize inhalation

[¢]

exposure.[1]

[¢]

Ensure an eye wash station and safety shower are readily accessible.[1]

Assemble all necessary materials, including the Ricolinostat container, solvents, and

o

experimental apparatus, within the containment area before starting.
e Handling the Compound:
o Don all required PPE as outlined in the table above.

o When weighing the solid compound, do so carefully to avoid the formation of dust.[1]
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o For reconstitution, slowly add the solvent to the solid to prevent splashing.
o Do not eat, drink, or smoke in the area where Ricolinostat is being handled.[1]

o Wash hands thoroughly after handling, even if gloves were worn.[1]

e In Case of Exposure or Spill:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, removing contact lenses if present and easy to do. Seek immediate medical
attention.[1]

o Skin Contact: Wash the affected area with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. Seek medical attention if irritation
persists.[1]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory
support and seek immediate medical attention.[1]

o Spill: Evacuate personnel from the immediate area. Wearing full PPE, cover the spill with
an absorbent, non-combustible material. Collect the material into a sealed container for
hazardous waste disposal. Decontaminate the spill area.

Disposal Plan
All materials contaminated with Ricolinostat, including unused compound, empty containers,
contaminated PPE, and cleaning materials, must be treated as hazardous waste.

o Waste Collection: Collect all waste in clearly labeled, sealed containers.

o Disposal: Dispose of the hazardous waste in accordance with all local, state, and federal
regulations.[1] Do not dispose of Ricolinostat or its solutions down the drain.[1]

By adhering to these stringent safety protocols, researchers can mitigate the risks associated
with handling Ricolinostat, ensuring a safe laboratory environment conducive to scientific
advancement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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